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Compound of Interest

Compound Name: Withaphysalin C

Cat. No.: B3427222

For Researchers, Scientists, and Drug Development Professionals

Introduction

Withaphysalin C is a naturally occurring C28 steroidal lactone belonging to the withanolide
class of compounds. Isolated from plants of the Physalis genus, particularly Physalis minima, it
has garnered interest for its potential biological activities. As with other withanolides, which are
known for their diverse pharmacological effects, the accurate and precise analytical
characterization of Withaphysalin C is crucial for research, quality control, and drug
development purposes.

This document provides detailed application notes and protocols for the analytical standards of
Withaphysalin C, covering its isolation, structural elucidation, and quantification. The
methodologies are based on established analytical techniques for withanolides and related
compounds.

Physicochemical Data

A summary of the key physicochemical properties of Withaphysalin C is presented in the table
below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b3427222?utm_src=pdf-interest
https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Property Value Source
Molecular Formula C2sH3607 [1]
Molecular Weight 484.58 g/mol [1]
General Class Withanolide

Natural Source Physalis minima

Experimental Protocols
Isolation and Purification of Withaphysalin C

The following is a general protocol for the isolation and purification of Withaphysalin C from

Physalis minima.

Workflow for Isolation and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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